Cas no 331943-04-5 (N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib)
331943-04-5 structure
Product Name:N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib
CAS No:331943-04-5
MF:C17H14F3N3O2S
MW:381.372172832489
CID:836194
PubChem ID:9951856
Update Time:2025-04-19
N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib Chemical and Physical Properties
Names and Identifiers
-
- Isocelecoxib
- N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib
- Celecoxib Related Compound B
- N-De(4-sulfonamidophenyl)-N'-(4-sulfonamidophenyl) Celecoxib
- N-De(4-sulfonamidophenyl)-N\'-(4-sulfonamidophenyl) Celecoxib
- 4-[3-(4-Methylphenyl)-5-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide
- 4-[3-(4-methylphenyl)-5-(trifluoromethyl)pyrazol-1-yl]benzenesulfonamide
- Celecoxib impurity B
- BCP34326
- CELECOXIB IMPURITY B [EP IMPURITY]
- DTXSID10433269
- NR89ESB5UB
- N-De(4-sulfonamidophenyl)-N'-[4-sulfonamido(phenyl-d4)]Celecoxib
- DS-015772
- Celecoxib regio Isomer;Celecoxib Impurity B
- Benzenesulfonamide, 4-[3-(4-methylphenyl)-5-(trifluoromethyl)-1H-pyrazol-1-yl]-; Celecoxib Imp. B (EP); Celecoxib RC B (USP); Celecoxib Related Compound B; Celecoxib Impurity B
- 4-(3-(4-Methylphenyl)-5-(trifluoromethyl)-1H-pyrazol-1-yl)benzenesulfonamide
- LGIMTMFJBCXYRP-UHFFFAOYSA-N
- Celecoxib EP Impurity B
- SCHEMBL13236931
- 4-(3-(p-Tolyl)-5-(trifluoromethyl)-1H-pyrazol-1-yl)benzenesulfonamide
- UNII-NR89ESB5UB
- 331943-04-5
- AGN-PC-0MW7W5
- Benzenesulfonamide, 4-(3-(4-methylphenyl)-5-(trifluoromethyl)-1H-pyrazol-1-yl)-
- 4-[3-(4-METHYLPHENYL)-5- (TRIFLUOROMETHYL)- 1H-PYRAZOL-1-YL] BENZENESULFONAMIDE
-
- Inchi: 1S/C17H14F3N3O2S/c1-11-2-4-12(5-3-11)15-10-16(17(18,19)20)23(22-15)13-6-8-14(9-7-13)26(21,24)25/h2-10H,1H3,(H2,21,24,25)
- InChI Key: LGIMTMFJBCXYRP-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)N1C(C(F)(F)F)=CC(C2C=CC(C)=CC=2)=N1)(N)(=O)=O
Computed Properties
- Exact Mass: 381.07600
- Monoisotopic Mass: 381.07588236g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 577
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 86.4Ų
Experimental Properties
- PSA: 86.36000
- LogP: 5.29500
N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib Security Information
- Hazardous Material transportation number:NONH for all modes of transport
N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | Y0001447 |
N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib |
331943-04-5 | European Pharmacopoeia (EP) Reference Standard | ¥2654.27 | 2022-02-23 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 1098526-10MG |
Celecoxib Related Compound B |
331943-04-5 | 10mg |
¥10443.6 | 2024-12-26 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 1098526-10MG |
331943-04-5 | 10MG |
¥14114.48 | 2023-01-05 | |||
| TRC | D297915-10mg |
N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib |
331943-04-5 | 10mg |
$ 155.00 | 2023-09-08 | ||
| TRC | D297915-20mg |
N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib |
331943-04-5 | 20mg |
$244.00 | 2023-05-18 | ||
| TRC | D297915-50mg |
N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib |
331943-04-5 | 50mg |
$ 351.00 | 2023-09-08 | ||
| TRC | D297915-100mg |
N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib |
331943-04-5 | 100mg |
$ 577.00 | 2023-09-08 | ||
| TRC | D297915-250mg |
N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib |
331943-04-5 | 250mg |
$1007.00 | 2023-05-18 | ||
| TRC | D297915-500mg |
N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib |
331943-04-5 | 500mg |
$1476.00 | 2023-05-18 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | Y0001447 |
331943-04-5 | ¥1556.7 | 2023-01-13 |
N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
331943-04-5 (N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib) Related Products
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